Cas no 399000-59-0 (3-[3-(2,5-dioxopyrrolidin-1-yl)benzamido]-1-benzofuran-2-carboxamide)

• Product Name: 3-[3-(2,5-dioxopyrrolidin-1-yl)benzamido]-1-benzofuran-2-carboxamide
• CAS No: 399000-59-0
• MF: C₂₀H₁₅N₃O₅
• MW: 377.350204706192
• CID: 5815470
• PubChem ID: 3399701
• Update Time: 2025-06-26

3-[3-(2,5-dioxopyrrolidin-1-yl)benzamido]-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-(2,5-dioxopyrrolidin-1-yl)benzamido)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[[3-(2,5-dioxo-1-pyrrolidinyl)benzoyl]amino]-
• AB00672683-01
• AKOS024600979
• 399000-59-0
• F0834-1072
• SR-01000009506-1
• Oprea1_630798
• 3-[[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]amino]-1-benzofuran-2-carboxamide
• 3-[3-(2,5-dioxopyrrolidin-1-yl)benzamido]-1-benzofuran-2-carboxamide
• SR-01000009506

• Inchi： 1S/C20H15N3O5/c21-19(26)18-17(13-6-1-2-7-14(13)28-18)22-20(27)11-4-3-5-12(10-11)23-15(24)8-9-16(23)25/h1-7,10H,8-9H2,(H2,21,26)(H,22,27)
• InChI Key： FVDPQHNDTVAYFK-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC(N3C(=O)CCC3=O)=C2)=C1C(N)=O

Computed Properties

• Exact Mass: 377.10117059g/mol
• Monoisotopic Mass: 377.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 123Ų

Additional information on 3-[3-(2,5-dioxopyrrolidin-1-yl)benzamido]-1-benzofuran-2-carboxamide

Professional Introduction to Compound with CAS No 399000-59-0 and Product Name: 3-[3-(2,5-dioxopyrrolidin-1-yl)benzamido]-1-benzofuran-2-carboxamide

3-[3-(2,5-dioxopyrrolidin-1-yl)benzamido]-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 399000-59-0, represents a convergence of advanced synthetic methodologies and biological activity, making it a subject of intense research interest. The molecular architecture of this compound incorporates key functional groups that contribute to its potential applications in drug discovery and development.

The core structure of 3-[3-(2,5-dioxopyrrolidin-1-yl)benzamido]-1-benzofuran-2-carboxamide is characterized by the presence of a benzamido group and a benzofuran moiety, which are both well-documented for their pharmacological significance. The benzamido group is known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. In contrast, the benzofuran ring is often associated with enhanced metabolic stability and bioavailability, making it an attractive scaffold for medicinal chemistry.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The dioxopyrrolidin-1-yl moiety in this compound adds another layer of complexity and functionality, which may contribute to its unique pharmacological profile. This group has been implicated in various biological processes, including enzyme inhibition and receptor binding. The strategic placement of this moiety within the molecule suggests that it could modulate multiple targets simultaneously, potentially leading to synergistic therapeutic effects.

The synthesis of 3-[3-(2,5-dioxopyrrolidin-1-yl)benzamido]-1-benzofuran-2-carboxamide involves a series of well-planned chemical transformations that showcase the expertise of modern synthetic organic chemistry. The process typically begins with the preparation of key intermediates such as 2,5-dioxopyrrolidine, which is then coupled with appropriately substituted benzamides to form the desired benzamido-benzofuran derivative. The final step often involves carboxamide formation to complete the molecular structure.

In terms of biological activity, preliminary studies on 3-[3-(2,5-dioxopyrrolidin-1-yl)benzamido]-1-benzofuran-2-carboxamide have shown promising results in vitro. The compound has demonstrated potential inhibitory effects on various enzymes and receptors that are implicated in inflammatory and degenerative diseases. For instance, its ability to interact with cyclooxygenase (COX) enzymes suggests that it may have anti-inflammatory properties similar to nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its interaction with other therapeutic targets could expand its therapeutic spectrum beyond inflammation.

The benzofuran moiety is particularly noteworthy for its role in enhancing the solubility and bioavailability of drug candidates. This feature is crucial for developing orally active pharmaceuticals that can achieve effective concentrations at their target sites. Furthermore, the presence of multiple functional groups allows for further derivatization, enabling researchers to fine-tune the pharmacological properties of the compound through structural modifications.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of 3-[3-(2,5-dioxopyrrolidin-1-yl)benzamido]-1-benzofuran-2-carboxamide with biological targets. These studies have provided insights into how the compound interacts with its intended receptors or enzymes at a molecular level. Such information is invaluable for optimizing lead compounds during drug development pipelines.

The growing interest in 3-[3-(2,5-dioxopyrrolidin-1-yl)benzamido]-1-benzofuran-2-carboxamide is also reflected in the increasing number of patents and research publications that focus on its synthesis and potential applications. This trend underscores its significance as a building block for novel therapeutics. As research continues to uncover new biological activities and synthetic pathways, the compound is expected to play an even more prominent role in pharmaceutical innovation.

In conclusion,3-[3-(2,5-dioxopyrrolidin-1-yl)benzamido]-1-benzofuran-2-carboxamide (CAS No 399000-59-0) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceuticals with diverse biological activities. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As research progresses, this compound is poised to contribute significantly to advancements in medicinal chemistry and drug development.